Cas no 2228754-58-1 (2-{3-(difluoromethyl)sulfanylphenyl}-1-methylpiperazine)

2-{3-(Difluoromethyl)sulfanylphenyl}-1-methylpiperazine is a specialized organic compound featuring a difluoromethylthio (-SCF₂H) substituent on a phenyl ring, coupled with a 1-methylpiperazine moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The difluoromethylthio group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The 1-methylpiperazine fragment offers a basic nitrogen center, facilitating interactions with biological targets. This compound is particularly relevant in the development of enzyme inhibitors or receptor modulators due to its balanced electronic and steric characteristics. Its synthetic versatility allows for further functionalization, enabling tailored applications in medicinal chemistry and crop protection.
2-{3-(difluoromethyl)sulfanylphenyl}-1-methylpiperazine structure
2228754-58-1 structure
Product Name:2-{3-(difluoromethyl)sulfanylphenyl}-1-methylpiperazine
CAS No:2228754-58-1
MF:C12H16F2N2S
MW:258.330648422241
CID:6212786
PubChem ID:165866462
Update Time:2025-06-15

2-{3-(difluoromethyl)sulfanylphenyl}-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(difluoromethyl)sulfanylphenyl}-1-methylpiperazine
    • EN300-1972373
    • 2-{3-[(difluoromethyl)sulfanyl]phenyl}-1-methylpiperazine
    • 2228754-58-1
    • Inchi: 1S/C12H16F2N2S/c1-16-6-5-15-8-11(16)9-3-2-4-10(7-9)17-12(13)14/h2-4,7,11-12,15H,5-6,8H2,1H3
    • InChI Key: WSLNBORWIVCMDY-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1=CC=CC(=C1)C1CNCCN1C

Computed Properties

  • Exact Mass: 258.10022602g/mol
  • Monoisotopic Mass: 258.10022602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.6Ų

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Additional information on 2-{3-(difluoromethyl)sulfanylphenyl}-1-methylpiperazine

Comprehensive Overview of 2-{3-(Difluoromethyl)sulfanylphenyl}-1-methylpiperazine (CAS No. 2228754-58-1)

2-{3-(Difluoromethyl)sulfanylphenyl}-1-methylpiperazine (CAS No. 2228754-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethylsulfanyl group attached to a phenyl ring, which is further linked to a 1-methylpiperazine moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug efficacy. Researchers are particularly interested in how the sulfanylphenyl linkage influences the compound's interaction with biological targets, making it a subject of ongoing studies.

The compound's CAS No. 2228754-58-1 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, characterized by the 1-methylpiperazine core, suggests potential applications in central nervous system (CNS) drug development. This is especially relevant given the growing focus on neurodegenerative diseases and mental health disorders, topics frequently searched in academic and medical circles.

From a synthetic chemistry perspective, 2-{3-(Difluoromethyl)sulfanylphenyl}-1-methylpiperazine exemplifies the innovative use of heterocyclic scaffolds in modern organic synthesis. Its design incorporates elements that enhance solubility and permeability, addressing common challenges in drug formulation. These attributes make it a valuable subject for publications and patents, further boosting its visibility in scientific databases.

Environmental and safety considerations are also critical when discussing this compound. While it is not classified as hazardous, its fluorinated components necessitate careful handling to minimize ecological impact. This aligns with broader industry trends toward sustainable chemistry, a hot topic among researchers and policymakers alike.

In summary, 2-{3-(Difluoromethyl)sulfanylphenyl}-1-methylpiperazine (CAS No. 2228754-58-1) represents a compelling area of study at the intersection of chemistry and life sciences. Its structural features and potential applications make it a standout candidate for future innovations, particularly in fields like drug development and agrochemical design. As interest in fluorinated heterocycles continues to grow, this compound is poised to remain a focal point of scientific inquiry.

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